2-chloro-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 2-chloro-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H21ClN2O/c1-2-9-18-10-7-12(8-11-18)17-15(19)13-5-3-4-6-14(13)16/h3-6,12H,2,7-11H2,1H3,(H,17,19)
• InChI Key: GEYNXGOTAFOORB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

2-chloro-N-(1-propyl-4-piperidinyl)benzamide, also known as CP-122,288, is a chemical compound that belongs to the class of benzamide derivatives. It has been studied for its potential use in treating various neurological disorders, including schizophrenia and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(1-propyl-4-piperidinyl)benzamide is not fully understood. However, it is believed to act as a selective dopamine D3 receptor antagonist. This is significant because the dopamine D3 receptor has been implicated in the pathophysiology of various neurological disorders, including schizophrenia and drug addiction.
Biochemical and physiological effects:
2-chloro-N-(1-propyl-4-piperidinyl)benzamide has been shown to have a number of biochemical and physiological effects. In animal models of schizophrenia, 2-chloro-N-(1-propyl-4-piperidinyl)benzamide has been shown to reduce the hyperactivity of dopaminergic neurons in the mesolimbic pathway, which is associated with the positive symptoms of schizophrenia. 2-chloro-N-(1-propyl-4-piperidinyl)benzamide has also been shown to enhance cognitive function in animal models of Alzheimer's disease. In addition, 2-chloro-N-(1-propyl-4-piperidinyl)benzamide has been shown to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(1-propyl-4-piperidinyl)benzamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to study the specific role of this receptor in various neurological disorders. However, one limitation of using 2-chloro-N-(1-propyl-4-piperidinyl)benzamide in lab experiments is its relatively low potency compared to other antipsychotic drugs. This can make it difficult to achieve the desired therapeutic effects at lower doses.

Future Directions

There are several future directions for the study of 2-chloro-N-(1-propyl-4-piperidinyl)benzamide. One area of research is the development of more potent analogs of 2-chloro-N-(1-propyl-4-piperidinyl)benzamide with improved therapeutic efficacy. Another area of research is the investigation of the potential use of 2-chloro-N-(1-propyl-4-piperidinyl)benzamide in combination with other drugs for the treatment of various neurological disorders. Finally, further research is needed to fully understand the mechanism of action of 2-chloro-N-(1-propyl-4-piperidinyl)benzamide and its potential therapeutic applications.

Scientific Research Applications

2-chloro-N-(1-propyl-4-piperidinyl)benzamide has been studied extensively for its potential use in treating various neurological disorders. It has been shown to have antipsychotic effects in animal models of schizophrenia, as well as cognitive-enhancing effects in animal models of Alzheimer's disease. 2-chloro-N-(1-propyl-4-piperidinyl)benzamide has also been investigated for its potential use in treating drug addiction and anxiety disorders.